Cas no 1805992-64-6 (Ethyl 4-(chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 4-(chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1805992-64-6
• MF: C₁₁H₁₁ClF₃NO₄
• MW: 313.657552957535
• CID: 4841750
• Update Time: 2025-05-22

Ethyl 4-(chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C11H11ClF3NO4/c1-3-19-10(17)8-9(20-11(13,14)15)6(5-12)4-7(16-8)18-2/h4H,3,5H2,1-2H3
• InChI Key： WRKVDEXXEYGSDQ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(N=C(C(=O)OCC)C=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 3.3
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 4-(chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate

Comprehensive Guide to Ethyl 4-(chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1805992-64-6)

Ethyl 4-(chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1805992-64-6) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a chloromethyl group, a methoxy substituent, and a trifluoromethoxy moiety, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its role in developing novel bioactive molecules.

The growing interest in trifluoromethoxy-containing compounds has positioned Ethyl 4-(chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate as a key building block in drug discovery. Its structural attributes contribute to enhanced metabolic stability and bioavailability, which are critical factors in modern pharmaceutical development. Recent trends in AI-driven drug design and computational chemistry have further amplified the demand for such high-purity intermediates.

One of the most searched questions related to this compound is: "What are the synthetic applications of Ethyl 4-(chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate?" This reflects the compound's importance in heterocyclic chemistry and medicinal chemistry. The chloromethyl group allows for further functionalization, enabling the creation of diverse molecular architectures. Additionally, the trifluoromethoxy group is known to improve lipophilicity, a desirable trait in many bioactive compounds.

From a market perspective, the demand for Ethyl 4-(chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate is driven by its utility in crop protection chemicals and pharmaceutical intermediates. The agrochemical sector, in particular, values this compound for its potential in developing next-generation pesticides and herbicides. With increasing regulatory scrutiny on environmental impact, researchers are exploring safer alternatives, and this compound's unique properties make it a candidate for green chemistry applications.

Another frequently asked question is: "How is Ethyl 4-(chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate synthesized?" The synthesis typically involves multi-step reactions, starting from commercially available pyridine precursors. Key steps include esterification, chloromethylation, and methoxylation, often requiring careful control of reaction conditions to achieve high yields. Advanced techniques like flow chemistry and catalysis are being explored to optimize its production.

The stability and storage of Ethyl 4-(chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate are also common concerns among users. Proper handling under inert atmospheres and storage at controlled temperatures are recommended to maintain its integrity. Analytical methods such as HPLC and NMR are routinely used to verify its purity, ensuring it meets the stringent requirements of high-value chemical synthesis.

In summary, Ethyl 4-(chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1805992-64-6) is a versatile and highly sought-after compound in both pharmaceutical and agrochemical research. Its unique structural features and broad applicability make it a focal point for innovation in synthetic chemistry. As the industry continues to evolve, this compound is expected to play a pivotal role in the development of next-generation therapeutic agents and crop protection solutions.